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Compound of Interest

Compound Name:
Potassium

hexahydroxoantimonate

Cat. No.: B085616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of potassium
hexahydroxoantimonate (K[Sb(OH)₆]) in aqueous and organic media. This document

consolidates available quantitative and qualitative data, outlines experimental protocols for

solubility determination, and presents a logical framework for understanding its solubility

characteristics.

Quantitative Solubility Data
The solubility of potassium hexahydroxoantimonate is a critical parameter for its application

in various scientific and industrial fields, including as a reagent in analytical chemistry.[1] The

available quantitative data for its solubility in water and qualitative information for other solvents

are summarized below.

Solvent Temperature (°C) Solubility (g/L) Citation(s)

Water 20 ~20 [1][2][3][4][5]

Glycerine Not Specified Soluble [2][6][7][8]

Ethanol Not Specified Insoluble [2][6][7][8]
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Note: The solubility of potassium hexahydroxoantimonate in water is temperature-

dependent. It is sparingly soluble in cold water and more soluble in warm water.[2][6] However,

specific quantitative data for temperatures other than 20°C are not readily available in the

reviewed literature.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for the experimental determination of the solubility of

potassium hexahydroxoantimonate. These protocols are based on established methods for

inorganic salts.

Isothermal Saturation Method
This method is used to determine the equilibrium solubility of a compound at a specific

temperature.

Materials and Equipment:

Potassium hexahydroxoantimonate

Solvent (e.g., deionized water, ethanol)

Constant temperature water bath or incubator

Stirring device (e.g., magnetic stirrer and stir bars)

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Drying oven

Procedure:

Preparation of a Saturated Solution: An excess amount of potassium
hexahydroxoantimonate is added to a known volume of the solvent in a sealed container.
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Equilibration: The container is placed in a constant temperature bath and stirred vigorously to

ensure thorough mixing. The solution is allowed to equilibrate for a sufficient period (typically

24-48 hours) to ensure that saturation is reached.

Phase Separation: After equilibration, the stirring is stopped, and the suspension is allowed

to settle. A sample of the supernatant is carefully withdrawn using a syringe fitted with a filter

to remove any undissolved solid particles.

Analysis: A known volume of the clear, saturated filtrate is transferred to a pre-weighed

container. The solvent is then evaporated to dryness in a drying oven set at an appropriate

temperature. The container with the dry residue is weighed.

Calculation: The solubility is calculated as the mass of the dissolved solid per volume of the

solvent (e.g., in g/L).

Gravimetric Analysis
This method provides a straightforward way to determine the concentration of a solute in a

saturated solution.

Materials and Equipment:

Saturated solution of potassium hexahydroxoantimonate

Pre-weighed evaporating dish or watch glass

Pipette

Drying oven

Desiccator

Analytical balance

Procedure:

Sample Preparation: A precise volume of the clear, saturated solution of potassium
hexahydroxoantimonate is pipetted into a pre-weighed evaporating dish.
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Evaporation: The solvent is carefully evaporated from the dish using a gentle heat source,

such as a steam bath or a drying oven at a temperature below the decomposition point of the

compound.

Drying to a Constant Weight: The evaporating dish containing the solid residue is placed in a

drying oven at a suitable temperature (e.g., 105-110°C) until a constant weight is achieved.

This is confirmed by repeated cycles of cooling in a desiccator and weighing until the mass

no longer changes.

Calculation: The mass of the dissolved potassium hexahydroxoantimonate is determined

by subtracting the initial weight of the empty evaporating dish from the final constant weight.

The solubility is then expressed as the mass of the solute per volume of the solution.

Logical Relationship of Solubility
The solubility of a compound is governed by the principle of "like dissolves like," which relates

to the polarity of the solute and the solvent. The following diagram illustrates the expected

solubility behavior of potassium hexahydroxoantimonate, an ionic compound, in different

types of solvents.

Solubility Profile of Potassium Hexahydroxoantimonate

Solvent Type

Potassium Hexahydroxoantimonate
(Ionic Compound)

Polar Protic
(e.g., Water, Glycerine)

High Solubility
(Strong Ion-Dipole Interactions)

Polar Aprotic
(e.g., Acetone)

Lower to Moderate Solubility
(Weaker Interactions)

Nonpolar
(e.g., Hexane)

Insoluble
(Unfavorable Interactions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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